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Compound of Interest

Compound Name: Disperse orange A

Cat. No.: B1594350

Disperse Orange 1: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Orange 1, a monoazo dye, is a compound of significant interest in various scientific
and industrial fields. This technical guide provides an in-depth overview of its chemical
structure, physicochemical properties, and toxicological profile. Detailed experimental protocols
for its synthesis, characterization, and toxicological assessment are presented to facilitate
further research and application. All quantitative data is summarized in structured tables for
ease of reference, and key experimental workflows are visualized using logical diagrams.

Chemical Structure and Identification

Disperse Orange 1, also known as 4-((4-nitrophenyl)azo)-N-phenylaniline, is characterized by a
central azo bridge connecting a nitrophenyl and a phenylamino group.[1] This structure is
fundamental to its chromophoric properties and its interactions at a molecular level.

Chemical Structure Diagram:
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Step 1: Diazotization

Sodium Nitrite (NaNO2)
in Sulfuric Acid (H2S04)

Diazonium Salt Formation
G-Nltrobenzenamlne)—b( (05 °C) )

Step 2: Az upling Step 3: Purification

: : Disperse Orange 1 - : Recrystallization :
Diphenylamine (Precipitate) Filtration and Washmg)—bﬂe_g” from hot ethanol-methanol) Pure Disperse Orange 1

Coupling Reaction
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Prepare test solution of
Disperse Orange 1

i

Mix with Salmonella typhimurium
strain (e.g., TA98, TA100) and
S9 metabolic activation mix
(with FMN)

Prepare solution of i
Disperse Orange 1 in a suitable solvent
i Pre-incubate the mixture
Place solution in a cuvette i
inside a spectrophotometer
i Add to molten top agar
Gecord initial absorbance (trans-isomerD i
i Gour onto minimal glucose agar pIates)

Irradiate with a high-intensity
light flash (e.g., camera flash)
Incubate for 48-72 hours

i

Monitor the change in absorbance

over time as cis-isomer
thermally reverts to trans-isomer Count revertant colonies
Analyze kinetic data to ) —
determine the rate constant Compare with positive and
of isomerization negative controls to assess mutagenicity
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/Cytotoxicity Assessment (e.g., MTT Assay)\ /Genotoxicity Assessment (e.g., Micronucleus Assay)\

Culture HepG2 cells in Culture HepG2 cells
96-well plates

285 Gl LS Expose cells to Disperse Orange 1
concentrations of Disperse Orange 1 p P 9
Incubate for specific time periods Add cytochalasin B to
(e.g., 24, 48, 72 hours) block cytokinesis

Gdd MTT reagent and incubata Harvest and fix cells
- Stain and score for
Solubilize formazan crystals . A
micronuclei in binucleated cells
l o %

Measure absorbance to
determine cell viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Disperse Orange A chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594350#disperse-orange-a-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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